Cas no 2549066-03-5 (4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine)
4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-5-fluoro-6-[3-[[(5-fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl]pyrimidine
- F6761-0859
- AKOS040726483
- 4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine
- 2549066-03-5
- 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine
-
- Inchi: 1S/C16H18F2N4O/c1-2-13-15(18)16(21-10-20-13)22-6-5-11(8-22)9-23-14-4-3-12(17)7-19-14/h3-4,7,10-11H,2,5-6,8-9H2,1H3
- InChI Key: WOVXQKLNUFGTHM-UHFFFAOYSA-N
- SMILES: FC1=C(CC)N=CN=C1N1CCC(COC2C=CC(=CN=2)F)C1
Computed Properties
- Exact Mass: 320.14486753g/mol
- Monoisotopic Mass: 320.14486753g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- Density: 1.259±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 452.6±45.0 °C(Predicted)
- pka: 5.97±0.37(Predicted)
4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6761-0859-2μmol |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-5μmol |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-10μmol |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-20μmol |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-1mg |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-2mg |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-3mg |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-4mg |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-5mg |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6761-0859-10mg |
4-ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine |
2549066-03-5 | 10mg |
$118.5 | 2023-09-07 |
4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine
Introduction to 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine (CAS No. 2549066-03-5)
4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine, a compound with the CAS number 2549066-03-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest, particularly in the development of novel drugs targeting various diseases.
The molecular structure of 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine incorporates several key functional groups that contribute to its biological activity. The presence of a pyrimidine core, flanked by ethyl and fluoro substituents, provides a foundation for interactions with biological targets. Additionally, the incorporation of a pyrrolidinyl moiety linked through a complex alkoxy-methyl bridge to a fluorinated pyridine group introduces additional layers of functionality that can modulate the compound's pharmacokinetic and pharmacodynamic properties.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrimidines in drug design. The fluorine atom in these compounds often enhances binding affinity and metabolic stability, making them attractive candidates for therapeutic development. In particular, the fluorine substituent at the 5-position of the pyrimidine ring in 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine is believed to play a crucial role in its interactions with biological targets, thereby influencing its overall efficacy.
The pyrrolidinyl group, another key feature of this compound, is known for its ability to enhance solubility and bioavailability. This structural element is particularly relevant in the context of drug development, where optimizing solubility can significantly impact a drug's ability to reach its target site effectively. The complex alkoxy-methyl bridge connecting the pyrrolidinyl group to the fluorinated pyridine moiety further contributes to the molecule's three-dimensional structure, which may be critical for its biological activity.
Current research in pharmaceutical chemistry has demonstrated that compounds with similar structural motifs exhibit promising activity against various diseases. For instance, studies have shown that pyrimidine-based molecules can interact with enzymes and receptors involved in cancer pathways, making them potential candidates for anticancer therapies. The unique combination of functional groups in 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine suggests that it may possess similar therapeutic potential.
In addition to their applications in oncology, these types of compounds have also shown promise in treating inflammatory and infectious diseases. The ability of fluorinated pyrimidines to modulate immune responses and inhibit pathogen proliferation has been widely reported in preclinical studies. The structural features of 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine, particularly the presence of fluorine and oxygen-containing functional groups, aligns well with these therapeutic approaches.
The synthesis and characterization of this compound have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as cross-coupling reactions and nucleophilic substitutions have been particularly useful in assembling the various functional groups present in the molecule. The successful synthesis of 4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yloxy)methyl}pyrrolidin-l -yI)pyrimidine represents a significant achievement in synthetic organic chemistry.
Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. Preliminary results indicate that it exhibits notable interactions with target enzymes and receptors, suggesting potential therapeutic efficacy. Further studies are ongoing to elucidate its mechanism of action and optimize its pharmacological properties. The findings from these studies are expected to provide valuable insights into the development of novel drugs based on similar chemical scaffolds.
The impact of computational chemistry on drug discovery has been profound, particularly in predicting and optimizing molecular properties such as binding affinity and metabolic stability. Computational methods have been increasingly employed to guide the design and synthesis of compounds like 4-Ethyl-S-fluoro-S-(3-{[(S-fluoropyridln-I -yI)oxy]methyl}pyrrolldln-I -yI)pvlrlmidlne. These tools allow researchers to model molecular interactions and predict how structural modifications will affect biological activity.
In conclusion, 4-Ethyl-S-fluoro-S-(3-{[(S-fluoropyridln-I -yI)oxy]methyl}pyrrolldln-I -yI)pvlrlmidlne (CAS No. 2549066-OSS) is a structurally complex compound with significant potential for therapeutic applications. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play crucial roles in next-generation pharmaceuticals.
2549066-03-5 (4-Ethyl-5-fluoro-6-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)